Cas no 2228912-07-8 (2-methyl-4-(3-methyl-4-nitrophenyl)butan-2-amine)

• Product Name: 2-methyl-4-(3-methyl-4-nitrophenyl)butan-2-amine
• CAS No: 2228912-07-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5924044
• PubChem ID: 165847557
• Update Time: 2025-08-03

2-methyl-4-(3-methyl-4-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(3-methyl-4-nitrophenyl)butan-2-amine
• EN300-1823446
• 2228912-07-8

• Inchi： 1S/C12H18N2O2/c1-9-8-10(6-7-12(2,3)13)4-5-11(9)14(15)16/h4-5,8H,6-7,13H2,1-3H3
• InChI Key： KBBHGJIRMWHZJA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)CCC(C)(C)N)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-methyl-4-(3-methyl-4-nitrophenyl)butan-2-amine

Introduction to 2-methyl-4-(3-methyl-4-nitrophenyl)butan-2-amine (CAS No. 2228912-07-8) and Its Emerging Applications in Chemical Biology

2-methyl-4-(3-methyl-4-nitrophenyl)butan-2-amine, identified by the chemical identifier CAS No. 2228912-07-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, featuring a butan-2-amine backbone substituted with a 3-methyl-4-nitrophenyl group, presents an intriguing framework for further exploration in drug discovery and molecular pharmacology.

The structural motif of 2-methyl-4-(3-methyl-4-nitrophenyl)butan-2-amine combines elements that are commonly associated with bioactive molecules. The presence of the secondary amine functionality (butan-2-amine) suggests potential roles in hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors. Concurrently, the aromatic ring system, specifically the 3-methyl-4-nitrophenyl moiety, introduces electrophilic centers that can engage in various chemical reactions, including nucleophilic aromatic substitution and metal coordination, thereby expanding its synthetic utility.

In recent years, there has been a surge in interest regarding nitroaromatic compounds due to their versatility in medicinal chemistry. The nitro group in the 3-methyl-4-nitrophenyl substituent not only serves as a handle for further functionalization but also contributes to the compound's electronic properties, influencing its interaction with biological systems. For instance, nitroaromatics have been explored as intermediates in the synthesis of antimalarial and anticancer agents, where their ability to undergo reduction or hydrolysis to amine or hydroxyl groups plays a pivotal role.

One of the most compelling aspects of 2-methyl-4-(3-methyl-4-nitrophenyl)butan-2-amine is its potential as a scaffold for developing novel therapeutics. The butan-2-amine core is a common structural feature in many bioactive molecules, including neurotransmitter analogs and enzyme inhibitors. By incorporating a 3-methyl-4-nitrophenyl group, the compound inherits properties that may enhance its binding affinity or selectivity towards specific biological targets. This dual functionality makes it an attractive candidate for structure-based drug design and high-throughput screening campaigns.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to rationalize the design of compounds like 2-methyl-4-(3-methyl-4-nitrophenyl)butan-2-amine. Molecular docking studies have suggested that this compound could interact with proteins involved in inflammatory pathways, making it a promising candidate for investigating novel anti-inflammatory agents. Furthermore, its ability to cross cell membranes due to its lipophilic nature enhances its potential as an oral therapeutic.

The synthesis of 2-methyl-4-(3-methyl-4-nitrophenyl)butan-2-amine presents both challenges and opportunities for synthetic chemists. The introduction of the nitro group into the aromatic ring requires careful control of reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have improved the efficiency and selectivity of these transformations, making it feasible to produce this compound on a scalable basis. Additionally, the presence of multiple functional groups offers opportunities for further derivatization, allowing chemists to fine-tune its properties for specific applications.

In conclusion, 2-methyl - 4 - ( 3 - methyl - 4 - nitrophenyl ) butan - 2 - amine ( CAS No . 2228912 - 07 - 8 ) represents a fascinating compound with significant potential in chemical biology and drug discovery . Its unique structural features , combined with recent advancements in synthetic and computational chemistry , make it a valuable tool for exploring new therapeutic avenues . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in the development of next-generation pharmaceuticals .